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Compound of Interest

Compound Name: Methyl Laurate

Cat. No.: B129979

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core thermodynamic
properties of methyl laurate (also known as methyl dodecanoate), a fatty acid methyl ester
with wide-ranging applications in the pharmaceutical, cosmetic, and food industries. This
document compiles essential quantitative data, details the experimental methodologies for their
determination, and offers visual representations of key experimental workflows.

Core Thermodynamic and Physical Properties

Methyl laurate (C13H2602) is a colorless liquid with a faint, fatty odor. A comprehensive
understanding of its thermodynamic behavior is crucial for process design, formulation
development, and ensuring product stability and efficacy.

Quantitative Data Summary

The following tables summarize the key thermodynamic and physical properties of methyl
laurate, compiled from various experimental studies.

Table 1: Fundamental Physical and Thermal Properties
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Property Value Units Conditions
Molecular Weight 214.34 g/mol -

Melting Point 4-52 °C 760 mmHg
Boiling Point 261 - 267 °C 760 mmHg
Flash Point > 110 °C Closed Cup
Refractive Index 1.431-1.433 - @ 20 °C

Table 2: Density as a Function of Temperature

Temperature (°C) Density (g/mL)
20 0.870-0.872
25 0.87

Note: Density of methyl laurate has been experimentally measured over a range of
temperatures, generally showing a linear decrease with increasing temperature.

Table 3: Viscosity as a Function of Temperature

Temperature (°C) Dynamic Viscosity (mPa-s)

20 ~3.6

Note: Viscosity decreases significantly with increasing temperature.

Table 4: Enthalpy and Entropy Data
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Property Value Units Notes
Value for a eutectic
) mixture of methyl
Enthalpy of Fusion (of i
185.43 Jig laurate and lauric

ML-LA eutectic)

acid; serves as an

approximation.

Enthalpy of

Vaporization

Derived from vapor
kJ/mol
pressure data

Not directly measured
in most cited
literature, but can be
calculated using the
Clausius-Clapeyron
equation from vapor
pressure
measurements at
different

temperatures.

Specific Heat
Capacity (Liquid)

Correlation available J/(mol-K)

A general correlation
for saturated fatty acid
alkyl esters is
available, though
specific experimental
data for pure methyl

laurate is limited.

Table 5: Vapor Pressure Data

Temperature (°C)

Vapor Pressure (mmHg)

25

0.0055 - 0.011

Experimental Protocols

The accurate determination of the thermodynamic properties of methyl laurate relies on

precise and well-defined experimental methodologies. The following sections detail the

common protocols used for key measurements.
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Determination of Enthalpy of Fusion by Differential
Scanning Calorimetry (DSC)

The enthalpy of fusion, which is the heat absorbed by a substance as it melts, is a critical
parameter for understanding phase transitions.

Methodology: A differential scanning calorimeter is used to measure the heat flow to or from a
sample as a function of temperature or time.

o Sample Preparation: A small, precisely weighed sample of methyl laurate (typically 1-10
mgq) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

¢ Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using
certified standards, such as indium.

o Experimental Run: The sample and reference pans are placed in the DSC cell. The
temperature is then ramped at a controlled rate (e.g., 10 °C/min) through the melting point of
methyl laurate.

o Data Analysis: The heat flow versus temperature is plotted. The area under the melting peak
is integrated to determine the enthalpy of fusion (AHfus). The temperature at the peak of the
endotherm is taken as the melting point.
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Figure 1: Workflow for determining the enthalpy of fusion using DSC.

Determination of Thermal Conductivity by the Transient
Hot Wire Method
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Thermal conductivity measures a material's ability to conduct heat. The transient hot wire
method is a common and accurate technique for liquids.

Methodology:

e Apparatus: A thin platinum wire is submerged vertically in the liquid methyl laurate sample.
This wire acts as both a heating element and a temperature sensor.

¢ Measurement Principle: A constant electrical current is passed through the wire for a short
duration, causing its temperature to rise. The rate of this temperature increase is dependent
on the thermal conductivity of the surrounding liquid.

o Data Acquisition: The change in the wire's resistance over time is measured, which is then
correlated to its temperature change.

o Calculation: The thermal conductivity is calculated from the slope of the temperature rise
versus the logarithm of time. This transient measurement minimizes the effects of
convection.
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Figure 2: Workflow for the transient hot wire method.

Determination of Vapor Pressure
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Vapor pressure is a key property for understanding volatility and is essential for distillation and
purification processes.

Methodology (Static Method):

o Apparatus: A sample of methyl laurate is placed in a thermostated vessel connected to a
pressure measuring device (manometer). The system is evacuated to remove air.

o Equilibrium: The sample is heated to a specific temperature and allowed to reach
equilibrium, where the rate of evaporation equals the rate of condensation.

e Pressure Measurement: The pressure of the vapor in the headspace above the liquid is
measured.

o Temperature Variation: The process is repeated at various temperatures to obtain a vapor
pressure curve. From this data, the enthalpy of vaporization can be calculated using the
Clausius-Clapeyron equation.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Thermodynamic Properties of Methyl Laurate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b129979#thermodynamic-properties-of-methyl-
laurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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